Cas no 113366-51-1 (2-ethyl-4-methyl-1,3-oxazole-5-carboxylic acid)

• Product Name: 2-ethyl-4-methyl-1,3-oxazole-5-carboxylic acid
• CAS No: 113366-51-1
• MF: C₇H₉NO₃
• MW: 155.151262044907
• MDL: MFCD09864343
• CID: 130144
• PubChem ID: 13835298
• Update Time: 2025-04-19

2-ethyl-4-methyl-1,3-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-4-methyloxazole-5-carboxylic acid
• 2-Ethyl-4-methyl-1,3-oxazole-5-carboxylic acid
• 2-ethyl-4-methyl-oxazole-5-carboxylic acid
• 5-Oxazolecarboxylicacid, 2-ethyl-4-methyl-
• ACMC-20mi0t
• AGN-PC-00O660
• CTK0H2934
• SureCN597035
• 5-Oxazolecarboxylicacid,2-ethyl-4-methyl-(9CI)
• 2-ethyl-4-methyl-5-oxazolecarboxylic acid
• AKOS000506111
• FT-0654230
• BS-35953
• MFCD09864343
• Z1198235233
• 2-Ethyl-4-methyloxazole-5-carboxylicacid
• DTXSID00550757
• CS-0215029
• A803044
• 2-Ethyl-4-methyl-1,3-oxazole-5-carboxylic acid, AldrichCPR
• BB 0238354
• AM20120662
• SCHEMBL597035
• 113366-51-1
• GKZNKAQBBPQEBU-UHFFFAOYSA-N
• EN300-215396
• DA-26239
• 2-ethyl-4-methyl-1,3-oxazole-5-carboxylic acid

• MDL： MFCD09864343
• Inchi： 1S/C7H9NO3/c1-3-5-8-4(2)6(11-5)7(9)10/h3H2,1-2H3,(H,9,10)
• InChI Key： GKZNKAQBBPQEBU-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=C(C)N=C1CC

Computed Properties

• Exact Mass: 155.05827
• Monoisotopic Mass: 155.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.220±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: NA
• Boiling Point: 286.4±20.0 ºC (760 Torr),
• Flash Point: 127.0±21.8 ºC,
• Solubility: Slightly soluble (11 g/l) (25 º C),
• PSA: 63.33
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-ethyl-4-methyl-1,3-oxazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4,5-trisubstituted oxazoles